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Compound of Interest

Compound Name: Einecs 275-520-6

Cat. No.: B15179139

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals working with
EINECS 275-520-6, chemically known as Poly(methacrylic acid) or Carbomer, to enhance
emulsion stability.

Frequently Asked Questions (FAQSs)

Q1: What is EINECS 275-520-6 and how does it stabilize emulsions?

Al: EINECS 275-520-6 is the European Inventory of Existing Commercial Chemical
Substances number for Poly(methacrylic acid), commonly known in formulations as Carbomer.
Carbomers are high molecular weight polymers of acrylic acid. They stabilize oil-in-water (o/w)
emulsions primarily by increasing the viscosity of the continuous phase (water). This thickened
structure slows down the movement and coalescence of the dispersed oil droplets, thus
preventing phase separation.

Q2: What is the optimal pH for Carbomer-stabilized emulsions?

A2: The optimal pH for Carbomer thickening and emulsion stabilization is typically between 6.0
and 7.5. Below a pH of 4.5-5.0, the Carbomer polymer remains coiled, and its thickening
capacity is low. As the pH is increased by adding a neutralizing agent (e.g., triethanolamine,
sodium hydroxide), the acidic groups on the polymer backbone ionize, causing the polymer to
uncoil and swell, which significantly increases viscosity.
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Q3: Can | add electrolytes or salts to my Carbomer-stabilized emulsion?

A3: Caution should be exercised when adding electrolytes. The presence of ions, especially
from salts, can shield the charges on the Carbomer backbone, causing the polymer to coil and
leading to a significant drop in viscosity and potential emulsion destabilization. If electrolytes
are necessary, it is advisable to use Carbomer grades specifically designed for electrolyte
tolerance.

Q4: Why is my Carbomer dispersion lumpy and difficult to work with?

A4: Lumps or "fish eyes" form when the Carbomer powder is not properly dispersed in the
water before neutralization. The outer layer of the powder particles hydrates and swells rapidly,
preventing water from penetrating the interior. To avoid this, Carbomer should be sifted slowly
into a rapidly stirring vortex of water. Allowing the dispersion to hydrate for a period before
neutralization also helps ensure a smooth, lump-free gel.

Troubleshooting Guide
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Problem

Potential Cause

Recommended Solution

Low Viscosity / Emulsion is too
thin

Incomplete Neutralization: The
Carbomer has not been
neutralized to the optimal pH
range (6.0-7.5).

Check the pH of the emulsion
and add a suitable neutralizing
agent (e.g., TEA, NaOH)
dropwise while stirring until the
target pH and desired viscosity

are reached.

Insufficient Carbomer
Concentration: The
concentration of Carbomer is
too low to adequately thicken

the continuous phase.

Incrementally increase the

Carbomer concentration in

your formulation. Typical usage

levels range from 0.1% to
0.5%.

Emulsion Separation /

Cracking

Electrolyte Incompatibility: The
addition of salts or certain
active pharmaceutical
ingredients (APIS) is causing
the Carbomer network to

collapse.

- Reduce the concentration of
the electrolyte if possible.-
Consider using an electrolyte-
tolerant grade of Carbomer.-
Add the electrolyte-containing
phase after the emulsion has

been formed and stabilized.

pH Shift: The pH of the
formulation has shifted out of
the optimal range due to the

addition of other ingredients.

Re-adjust the pH of the final
formulation to be within the
6.0-7.5 range. Ensure all
added components are pH-

compatible.

Grainy Texture or Lumps in

Emulsion

Improper Carbomer
Dispersion: The Carbomer
powder was not fully hydrated
before neutralization, leading

to "fish eyes".

Improve the dispersion
process by slowly sieving
Carbomer into a vortex of
vigorously stirred water. Allow
adequate time for hydration

before neutralization.

Incompatibility with Cationic
Ingredients: Cationic

ingredients can interact with

Avoid using cationic
ingredients with standard
Carbomer grades. If

necessary, use a specialty
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the anionic Carbomer, causing  grade of Carbomer designed

precipitation. for cationic compatibility.

Quantitative Data

Table 1: Viscosity of Carbomer 940 Dispersions at Different Concentrations and pH

Carbomer 940 . .
. pH Viscosity (cP)
Concentration (% wiw)
0.2 5.0 ~1,500
0.2 7.0 ~20,000
0.5 5.0 ~4,000
0.5 7.0 ~50,000

Note: These are typical values and can vary based on the specific neutralizing agent used and
the shear rate during measurement.

Table 2: Effect of NaCl on the Viscosity of a 0.5% Carbomer 940 Gel at pH 7.0

NaCl Concentration (% wiw) Viscosity (cP)
0.0 ~50,000
0.1 ~35,000
0.5 ~10,000
1.0 < 5,000

Experimental Protocols

Protocol 1: Preparation of a Stable Oil-in-Water (o/w) Emulsion using Carbomer

o Dispersion of Carbomer: Slowly sift the desired amount of Carbomer (e.g., 0.5% w/w) into
the vortex of the aqueous phase under continuous, high-speed agitation. Mix until all
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particles are dispersed and there are no visible lumps.

o Hydration: Allow the Carbomer dispersion to stand for at least 30 minutes to ensure
complete hydration.

o Oil Phase Preparation: In a separate vessel, combine all oil-soluble ingredients and heat if
necessary to ensure homogeneity.

o Emulsification: Add the oil phase to the aqueous Carbomer dispersion and homogenize at
high speed until the desired droplet size is achieved.

o Neutralization: While stirring, slowly add a neutralizing agent (e.g., a 10% solution of
triethanolamine) dropwise to the emulsion. Monitor the pH and continue adding the
neutralizer until the pH reaches approximately 6.5-7.0 and the emulsion has thickened to the
desired consistency.

» Final Additions: Add any temperature-sensitive or pH-sensitive ingredients after the emulsion
has cooled and been neutralized.

e Final pH Check: Check the final pH and adjust if necessary.

Protocol 2: Accelerated Stability Testing via Centrifugation

Sample Preparation: Prepare a 10-15 mL sample of the final emulsion in a centrifuge tube.

« Initial Observation: Record the initial appearance of the emulsion, including its homogeneity
and color.

o Centrifugation: Centrifuge the sample at a specified relative centrifugal force (RCF), for
example, 3000 rpm for 30 minutes.

» Post-Centrifugation Analysis: After centrifugation, examine the sample for any signs of
instability, such as:

o Creaming: The formation of a concentrated layer of oil droplets at the top.

o Sedimentation: The settling of any solid particles or a denser phase at the bottom.
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o Coalescence/Cracking: The separation of the emulsion into distinct oil and water layers.

o Quantification: If phase separation occurs, measure the volume of the separated layer(s) as
an indicator of the degree of instability.

Visualizations
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Emulsion Instability Observed
(e.g., Separation, Low Viscosity)

Is pH between 6.0 and 7.5?
Are electrolytes or salts present?

Adjust pH with neutralizing agent.

Was Carbomer fully dispersed?

Use electrolyte-tolerant Carbomer grade or reformulate.

Improve dispersion technique (sieve slowly, high shear).

Emulsion Stabilized

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Technical Support Center: Stabilizing Emulsions with
EINECS 275-520-6 (Carbomer)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15179139#improving-the-stability-of-emulsions-with-
einecs-275-520-6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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